Cas no 2680681-78-9 (benzyl N-(4,5-dichloro-2-hydroxyphenyl)carbamate)

• Product Name: benzyl N-(4,5-dichloro-2-hydroxyphenyl)carbamate
• CAS No: 2680681-78-9
• MF: C₁₄H₁₁Cl₂NO₃
• MW: 312.148041963577
• CID: 5631719
• PubChem ID: 165929816
• Update Time: 2025-05-20

benzyl N-(4,5-dichloro-2-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292359
• 2680681-78-9
• benzyl N-(4,5-dichloro-2-hydroxyphenyl)carbamate

• Inchi： 1S/C14H11Cl2NO3/c15-10-6-12(13(18)7-11(10)16)17-14(19)20-8-9-4-2-1-3-5-9/h1-7,18H,8H2,(H,17,19)
• InChI Key： JRCPNCHFDVSOHN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C=1)NC(=O)OCC1C=CC=CC=1)O)Cl

Computed Properties

• Exact Mass: 311.0115986g/mol
• Monoisotopic Mass: 311.0115986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(4,5-dichloro-2-hydroxyphenyl)carbamate

Benzyl N-(4,5-dichloro-2-hydroxyphenyl)carbamate (CAS No. 2680681-78-9): A Comprehensive Overview

Benzyl N-(4,5-dichloro-2-hydroxyphenyl)carbamate (CAS No. 2680681-78-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, has been the subject of several recent studies aimed at elucidating its properties and potential applications.

The chemical structure of benzyl N-(4,5-dichloro-2-hydroxyphenyl)carbamate consists of a benzyl group attached to a carbamate moiety, which in turn is linked to a 4,5-dichloro-2-hydroxyphenyl group. This arrangement imparts specific physicochemical properties that make it an interesting candidate for various pharmaceutical applications. The presence of the hydroxyl group and the dichloro substitution on the phenyl ring contribute to its reactivity and stability, which are crucial factors in drug design and development.

Recent studies have explored the potential therapeutic applications of benzyl N-(4,5-dichloro-2-hydroxyphenyl)carbamate. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have potential as an anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antitumor activity. Preliminary in vitro experiments have demonstrated that benzyl N-(4,5-dichloro-2-hydroxyphenyl)carbamate can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings have prompted further investigations into its potential as a novel anticancer agent.

In addition to its biological activities, the pharmacokinetic properties of benzyl N-(4,5-dichloro-2-hydroxyphenyl)carbamate have also been studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. This is an important consideration for drug development, as compounds with poor bioavailability often face significant challenges in clinical translation.

The safety profile of benzyl N-(4,5-dichloro-2-hydroxyphenyl)carbamate has been evaluated through toxicity studies in both in vitro and in vivo models. These studies have indicated that it has a low toxicity profile at therapeutic concentrations, with no significant adverse effects observed in cell cultures or animal models. However, further preclinical and clinical trials are necessary to fully assess its safety and efficacy in humans.

The synthesis of benzyl N-(4,5-dichloro-2-hydroxyphenyl)carbamate has been optimized to improve yield and purity. Various synthetic routes have been explored, with one common approach involving the reaction of 4,5-dichloro-2-hydroxyaniline with benzyl chloroformate under controlled conditions. The resulting product can be purified using standard techniques such as column chromatography or recrystallization.

In conclusion, benzyl N-(4,5-dichloro-2-hydroxyphenyl)carbamate (CAS No. 2680681-78-9) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in pharmaceutical formulations. As more data becomes available from preclinical and clinical studies, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.